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Compound of Interest

Compound Name: 1-Cyclopropyl-2-hydroxyethanone
CAS No.: 42251-78-5
Cat. No.: B1287558

Get Quote

As a Senior Application Scientist, this guide provides a comprehensive framework for the
proper disposal of 1-cyclopropyl-2-hydroxyethanone, ensuring the safety of laboratory
personnel and compliance with environmental regulations. The procedures outlined below are
grounded in established safety protocols and regulatory standards, emphasizing a proactive
approach to chemical waste management.

Hazard Assessment and Chemical Profile

Before handling or disposing of any chemical, a thorough understanding of its potential hazards
is paramount. For 1-cyclopropyl-2-hydroxyethanone (CsHsO2z), while a specific,
comprehensive Safety Data Sheet (SDS) is not readily available in the search results, we can
infer its hazard profile from its chemical structure and data on analogous compounds like
cyclopropyl methyl ketone.

Inferred Hazardous Characteristics:

o Flammability: The presence of a ketone functional group suggests that this compound is
likely a flammable liquid.[1][2][3]
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» Corrosivity and Irritation: Similar ketones are known to cause skin and eye irritation, and in
some cases, severe burns and eye damage.[1] Therefore, it is prudent to handle 1-
cyclopropyl-2-hydroxyethanone as a potential corrosive and irritant.[1][2]

o Toxicity: The toxicological properties have not been fully investigated.[1] However, inhalation
of vapors may cause respiratory tract irritation, and ingestion could be harmful.[1][2]

Based on these inferred properties, 1-cyclopropyl-2-hydroxyethanone should be treated as a
hazardous waste. Laboratory personnel must handle all chemical waste, including solids,
liquids, and containerized gases, as hazardous unless explicitly confirmed to be non-hazardous
by a qualified safety officer.[4]

Chemical and Physical Properties Summary

Property Value Source
Molecular Formula CsHsO2 PubChem|[5]
Molecular Weight 100.12 g/mol PubChem[5]
] o Inferred from similar

Appearance Likely a liquid

compounds

1-cyclopropyl-2-

IUPAC Name Yelopropy PubChem[5]

hydroxyethanone

Personal Protective Equipment (PPE) and Safety
Precautions

To mitigate the risks associated with handling 1-cyclopropyl-2-hydroxyethanone, all
personnel must adhere to strict safety protocols and utilize appropriate Personal Protective
Equipment (PPE).

Required PPE:

o Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to
protect against splashes.[1]
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e Hand Protection: Wear chemical-impermeable gloves, such as nitrile or neoprene.

« Skin and Body Protection: A lab coat or chemical-resistant apron is required. Ensure that all
skin is covered.

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhaling vapors.[1]

Handling Precautions:

Avoid contact with skin, eyes, and clothing.[1][6]

Do not breathe vapors or mists.[1][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Use non-sparking tools and take precautionary measures against static discharge.[1][3]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
environmental contamination.

Step-by-Step Spill Cleanup:

o Evacuate and Secure the Area: Immediately alert others in the vicinity and evacuate the area
if the spill is large or in a poorly ventilated space. Remove all sources of ignition.[2][6]

» Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the
required PPE.

» Contain the Spill: For liquid spills, use an inert absorbent material such as vermiculite, sand,
or earth to contain the substance.[2] Do not use combustible materials like paper towels to
absorb a flammable liquid.

e Collect the Absorbed Material: Carefully collect the absorbed material using non-sparking
tools and place it into a suitable, labeled container for hazardous waste.[2]
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o Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and
water.

o Dispose of Contaminated Materials: All materials used for cleanup, including gloves and
absorbent pads, must be disposed of as hazardous waste.

Disposal Procedures

The disposal of 1-cyclopropyl-2-hydroxyethanone must be conducted in accordance with
federal, state, and local regulations. Improper disposal, such as pouring it down the drain or
placing it in the regular trash, is strictly prohibited.[4][7]

Waste Categorization and Collection:

o Hazardous Waste Determination: Based on its likely characteristics of ignitability and
potential corrosivity/toxicity, 1-cyclopropyl-2-hydroxyethanone should be classified as a
hazardous waste.[4]

e Waste Container: Use a dedicated, properly labeled hazardous waste container. The
container must be made of a material compatible with the chemical and have a secure, tight-
fitting lid.[4] The original container is often the best choice for waste storage.[4]

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("1-cyclopropyl-2-hydroxyethanone”), and the associated hazards
(e.g., Flammable, Corrosive).

Disposal Workflow Diagram
Caption: Disposal workflow for 1-cyclopropyl-2-hydroxyethanone.
Approved Disposal Methods:

The primary and most appropriate method for the disposal of 1-cyclopropyl-2-
hydroxyethanone is through a licensed hazardous waste disposal company.

¢ Incineration: This is a common and effective method for disposing of flammable organic
chemical waste.[8] High-temperature incineration ensures the complete destruction of the
compound.
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o Chemical Treatment: In some cases, chemical treatment to neutralize or reduce the hazards
of a waste stream may be an option.[9] However, this should only be performed by trained
personnel following a validated and approved protocol, and in compliance with all applicable
regulations.[10]

Prohibited Disposal Methods:

o Drain Disposal: Do not dispose of this chemical down the drain.[3][4] Flammable liquids can
create fire or explosion hazards in the sewer system.

o Trash Disposal: This chemical and its empty containers should not be disposed of in the
regular trash.[7] Even "empty" containers may retain hazardous residues.[11]

Regulatory Compliance

All disposal activities must comply with the regulations set forth by the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the
Occupational Safety and Health Administration (OSHA).

o EPA: The EPA provides guidelines for identifying, managing, and disposing of hazardous
waste.[10] Generators of hazardous waste are responsible for its proper management from
"cradle to grave."

e OSHA: OSHA's Hazard Communication Standard requires that employers inform employees
about the hazards of chemicals in the workplace and provide them with the necessary
training and PPE.[12][13]

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific guidance and to ensure compliance with all institutional policies and local
regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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